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Compound of Interest

Compound Name: Hexafluoroglutaric acid

Cat. No.: B1294391 Get Quote

Despite a comprehensive search for applications of hexafluoroglutaric acid in proteomics, no

specific, documented uses of this compound in the field have been identified. As a result, the

creation of detailed application notes and protocols as requested is not possible based on

currently available scientific literature and resources.

Extensive searches were conducted to find information regarding the use of

hexafluoroglutaric acid for protein modification, as a chemical probe, for cross-linking, or in

any other capacity within proteomics research. These searches included looking for alternative

names, derivatives of glutaric acid, and the applications of similar small fluorinated diacids.

The search results did yield information on related topics, providing a broader context of

chemical applications in proteomics:

Other Fluorinated Compounds: The literature describes the use of various fluorine-containing

reagents in structural proteomics. Fluorination can confer unique properties beneficial for

affinity labeling, activity-based protein profiling, protein footprinting, and protein cross-linking.

However, none of the reviewed articles specifically mentioned hexafluoroglutaric acid.

Glutaraldehyde as a Cross-linker: Glutaraldehyde, a dialdehyde, is a widely used cross-

linking agent for studying protein-protein interactions and stabilizing protein structures. It

reacts with amine groups on amino acid residues like lysine.

General Protein Modification: A variety of chemical reagents are employed to modify proteins

for research purposes, targeting specific amino acid side chains to alter charge, block
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reactive sites, or introduce labels.

While these search results provide a general overview of chemical methods in proteomics, they

do not contain any specific data, protocols, or signaling pathways related to the use of

hexafluoroglutaric acid. Therefore, the core requirements of the user's request, including

data presentation in tables, detailed experimental protocols, and visualizations of workflows or

pathways involving hexafluoroglutaric acid, cannot be met.

It is concluded that hexafluoroglutaric acid is not a commonly used or reported reagent in the

field of proteomics. Researchers, scientists, and drug development professionals seeking to

use chemical methods for protein analysis are advised to consult literature on established

reagents for their specific applications.

To cite this document: BenchChem. [No Documented Use of Hexafluoroglutaric Acid in
Proteomics Research Found]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294391#using-hexafluoroglutaric-acid-in-
proteomics-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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